Cas no 1797223-64-3 (4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide)

• Product Name: 4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide
• CAS No: 1797223-64-3
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5936773
• PubChem ID: 71807473
• Update Time: 2025-11-06

4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide
• F6438-1031
• 4-METHOXY-N-(2-{[5-(PYRROLIDIN-1-YL)PYRIDAZIN-3-YL]AMINO}ETHYL)BENZAMIDE
• AKOS024561010
• 1797223-64-3
• 4-methoxy-N-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)benzamide
• 4-methoxy-N-[2-[(5-pyrrolidin-1-ylpyridazin-3-yl)amino]ethyl]benzamide

• Inchi： 1S/C18H23N5O2/c1-25-16-6-4-14(5-7-16)18(24)20-9-8-19-17-12-15(13-21-22-17)23-10-2-3-11-23/h4-7,12-13H,2-3,8-11H2,1H3,(H,19,22)(H,20,24)
• InChI Key： VJBWEJMIBKJYRX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NCCNC1=CC(=CN=N1)N1CCCC1

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide

Comprehensive Analysis of 4-Methoxy-N-(2-{5-(Pyrrolidin-1-Yl)Pyridazin-3-Ylamino}Ethyl)Benzamide (CAS No. 1797223-64-3)

The compound 4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide (CAS No. 1797223-64-3) represents a structurally intricate molecule with potential applications in pharmaceutical and biotechnological research. Its unique architecture combines a methoxy-substituted benzamide core with a pyrrolidinyl-pyridazine amine moiety, creating a scaffold that has garnered attention for its modulatory effects on specific biological pathways. The CAS registry number 1797223-64-3 serves as a standardized identifier, ensuring unambiguous reference in scientific literature and regulatory documentation.

The chemical structure of 4-methoxy-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide features a benzene ring substituted with a methoxy group at the para position and an amide linkage at the N-terminal position. The pyridazine ring, fused with a pyrrolidine ring, introduces a nitrogen-rich heterocyclic system that enhances molecular flexibility and hydrogen bonding potential. This combination of aromaticity, amide functionality, and heterocyclic motifs is characteristic of compounds designed to interact with protein targets such as kinases or G-protein-coupled receptors (GPCRs). Recent studies highlight the role of such scaffolds in modulating enzyme activity through allosteric interactions or competitive inhibition.

Synthetic approaches to CAS No. 1797223-64-3 typically involve multistep organic reactions, including Buchwald–Hartwig couplings for constructing the pyridazine-pyrrolidine linkage and amidation reactions to form the benzamide core. The methoxy substitution pattern on the aromatic ring is often introduced via nucleophilic aromatic substitution or transition-metal-catalyzed C–O bond formation. Advanced purification techniques such as preparative HPLC ensure high purity levels required for preclinical testing, aligning with Good Manufacturing Practice (GMP) standards in pharmaceutical development.

Biological evaluation of 4-methoxy-N-(2-{5-(pyrrolidin-1-Yl)Pyridazin}-Ylamino}Ethyl)Benzamide has revealed promising activity in cell-based assays targeting metabolic disorders and neurodegenerative diseases. For instance, its interaction with adenosine receptors—key players in cellular energy homeostasis—has been extensively studied using radioligand binding assays and surface plasmon resonance (SPR). The pyrrolidine-pyridazine framework demonstrates selectivity over structurally similar compounds, reducing off-target effects that often limit drug efficacy.

In the context of drug discovery pipelines, compounds like CAS No. 1797223-64-3 are evaluated for physicochemical properties such as solubility (logP), permeability (PAMPA assay), and metabolic stability (CYP enzyme screening). These parameters are critical for predicting oral bioavailability and systemic exposure during clinical trials. Computational models integrating molecular dynamics simulations further refine lead optimization strategies by predicting ligand-receptor interactions at atomic resolution.

The versatility of methoxy-benzamide derivatives extends beyond traditional pharmacology into materials science applications, including sensor development for detecting biomarkers in liquid biopsy samples. Here, the compound’s ability to form stable complexes with metal ions or bind to specific antibodies enhances signal amplification in electrochemical assays. Such innovations align with current trends toward point-of-care diagnostics requiring rapid and cost-effective analytical tools.

In summary, CAS No. 1797223->64->" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" style="text-decoration: none;">" represents a multifunctional scaffold with broad implications across therapeutic areas and diagnostic technologies.